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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanethiol

Cat. No.: B166743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 2-
(Diisopropylamino)ethanethiol (DPAET) in advanced materials science research. DPAET is a

versatile aminothiol that can be employed in the development of functionalized nanoparticles,

pH-responsive systems, and self-assembled monolayers (SAMs), with significant implications

for drug delivery, biosensing, and nanotechnology.

Functionalization of Gold Nanoparticles
DPAET can be used as a capping agent to stabilize gold nanoparticles (AuNPs) and impart a

positive surface charge due to the protonation of its tertiary amine group. This surface

functionality is crucial for subsequent bioconjugation and for electrostatic interactions with

negatively charged biological molecules. The thiol group provides a strong anchor to the gold

surface, ensuring robust functionalization.

Quantitative Data: Representative Properties of
Aminothiol-Functionalized Gold Nanoparticles
While specific data for DPAET-capped AuNPs is not readily available, the following table

summarizes typical properties observed for gold nanoparticles functionalized with similar short-
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chain aminothiols. Researchers should consider this as a general guideline and optimize

parameters for their specific application.

Property Typical Value Range Characterization Method

Hydrodynamic Diameter 10 - 50 nm
Dynamic Light Scattering

(DLS)

Zeta Potential (pH 7.4) +20 to +40 mV
DLS / Electrophoretic Light

Scattering

Surface Plasmon Resonance

(SPR) λmax
520 - 530 nm UV-Vis Spectroscopy

Ligand Density 3 - 7 molecules/nm²
Inductively Coupled Plasma-

Mass Spectrometry (ICP-MS)

Experimental Protocol: Synthesis of DPAET-
Functionalized Gold Nanoparticles
This protocol describes a typical synthesis of AuNPs with subsequent functionalization using

DPAET.

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Sodium citrate dihydrate

2-(Diisopropylamino)ethanethiol (DPAET)

Deionized water (18.2 MΩ·cm)

Ethanol

Procedure:

Synthesis of Citrate-Capped AuNPs:
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1. Bring 100 mL of deionized water to a vigorous boil in a clean flask with a stir bar.

2. Add 1 mL of a 1% (w/v) HAuCl₄ solution and continue to boil.

3. Rapidly add 2 mL of a 1% (w/v) sodium citrate solution.

4. The solution color will change from yellow to deep red, indicating nanoparticle formation.

5. Continue boiling for 15 minutes, then allow the solution to cool to room temperature.

Functionalization with DPAET:

1. Prepare a 10 mM solution of DPAET in ethanol.

2. To the citrate-capped AuNP solution, add the DPAET solution dropwise while stirring. A

typical starting ratio is 1 mL of DPAET solution per 10 mL of AuNP solution.

3. Allow the reaction to proceed for at least 12 hours at room temperature with gentle stirring

to ensure complete ligand exchange.

4. Purify the DPAET-functionalized AuNPs by centrifugation and resuspension in deionized

water to remove excess ligands. Repeat this washing step three times.

Experimental Workflow: Gold Nanoparticle
Functionalization
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Workflow for the synthesis and functionalization of gold nanoparticles with DPAET.
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Development of pH-Responsive Nanomaterials
The diisopropylamino group of DPAET has a pKa in the physiological range, making it an

excellent candidate for creating pH-responsive materials. In acidic environments, such as those

found in endosomes and lysosomes or tumor microenvironments, the tertiary amine becomes

protonated. This charge reversal can trigger nanoparticle swelling, disassembly, or altered

surface interactions, leading to controlled drug release at the target site.[1][2][3]

Logical Relationship: pH-Responsive Drug Release

DPAET-containing
Nanoparticle

Physiological pH
(pH 7.4)

Acidic Environment
(e.g., endosome, pH ~5.5)

Neutral Surface Charge
Drug Encapsulated

Protonation of
Diisopropylamino Group

Positive Surface Charge
Nanoparticle Swelling/Disassembly Drug Release

Click to download full resolution via product page

Mechanism of pH-responsive drug release from DPAET-functionalized nanoparticles.

Formation of Self-Assembled Monolayers (SAMs)
DPAET can form self-assembled monolayers on gold surfaces, which is a fundamental

technique for modifying surface properties. These SAMs can be used to control wettability,

protein adsorption, and cell adhesion, making them valuable in the development of biosensors

and biocompatible coatings.[4][5]

Quantitative Data: Representative Properties of
Aminothiol SAMs on Gold
The following data for cysteamine, a short-chain aminothiol, can be used as an estimate for the

properties of DPAET SAMs.
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Property Cysteamine on Au(111) Characterization Method

Water Contact Angle 30° - 40° Contact Angle Goniometry

S 2p Binding Energy ~162 eV (thiolate)
X-ray Photoelectron

Spectroscopy (XPS)

N 1s Binding Energy ~400 eV (amine)
X-ray Photoelectron

Spectroscopy (XPS)

Experimental Protocol: Formation of DPAET SAMs on
Gold Substrates
Materials:

Gold-coated substrates (e.g., silicon wafers, glass slides)

2-(Diisopropylamino)ethanethiol (DPAET)

Absolute ethanol

Ammonium hydroxide (for pH adjustment)

Deionized water

Procedure:

Substrate Cleaning:

1. Clean the gold substrates by sonicating in ethanol for 15 minutes.

2. Dry the substrates under a stream of nitrogen.

3. Treat the substrates with UV-Ozone for 15 minutes to remove any organic contaminants.

SAM Formation:

1. Prepare a 1 mM solution of DPAET in absolute ethanol.
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2. For amine-terminated thiols, it is often beneficial to adjust the pH to be slightly basic to

ensure the amine is deprotonated. Add a small amount of ammonium hydroxide to the

DPAET solution to adjust the pH to ~8-9.[4]

3. Immerse the cleaned gold substrates in the DPAET solution.

4. Incubate for 18-24 hours at room temperature in a sealed container to prevent solvent

evaporation.

Rinsing and Drying:

1. Remove the substrates from the thiol solution.

2. Rinse thoroughly with absolute ethanol to remove non-chemisorbed molecules.

3. Dry the substrates under a stream of nitrogen.

Experimental Workflow: SAM Formation
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Workflow for the formation of a DPAET self-assembled monolayer on a gold substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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